Cas no 14077-82-8 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-methylbutyl)-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-methylbutyl)-
• CAS No: 14077-82-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 204306
• PubChem ID: 351487
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-methylbutyl)-
• 5-(3-methylbutyl)-1,3-diazinane-2,4,6-trione
• 2,6(1H,3H,5H)-Pyrimidinetrione, 5-(3-methylbutyl)-
• 5-(3-methyl-butyl)-pyrimidine-2,4,6-trione
• 5-Isoamylbarbitursaeure
• 5-isopentyl-barbituric acid
• 5-Isopentyl-barbitursaeure
• AC1L6YFR
• acide (methyl-3 butyl)-5 barbiturique
• NSC521915
• DTXSID50325932
• 5-(3-Methylbutyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• isoamylbarbituric acid
• NSC-521915
• 14077-82-8

• Inchi： 1S/C9H14N2O3/c1-5(2)3-4-6-7(12)10-9(14)11-8(6)13/h5-6H,3-4H2,1-2H3,(H2,10,11,12,13,14)
• InChI Key： JXDJNYNWLLLKCG-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)CCC(C)C

Computed Properties

• Exact Mass: 198.10052
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27
• LogP: 1.06240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones